Cas no 69477-27-6 (Coproporphyrin I Dihydrochloride, >80% (contains Coproporphyrin lll))

• Product Name: Coproporphyrin I Dihydrochloride, >80% (contains Coproporphyrin lll)
• CAS No: 69477-27-6
• MF: C₃₆H₄₀Cl₂N₄O₈
• MW: 727.630807876587
• MDL: MFCD00013469
• CID: 514092
• PubChem ID: 24855660
• Update Time: 2025-05-28

Coproporphyrin I Dihydrochloride, >80% (contains Coproporphyrin lll) Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-2,7,12,17-tetrapropanoicacid, 3,8,13,18-tetramethyl-, hydrochloride (1:2)
• 3-[7,12,17-tris(2-carboxyethyl)-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-yl]propanoic acid,dihydrochloride
• Coproporphyrin I Dihydrochloride (Synthetic)
• 3,3',3'',3'''-(3,8,13,18-tetramethyl-porphyrin-2,7,12,17-tetrayl)-tetra-propionic acid
• 3,3',3'',3'''-(3,8,13,18-Tetramethyl-porphyrin-2,7,12,17-tetrayl)-tetra-propionsaeure
• 3,8,13,18-Tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropionic acid dihydrochloride
• 3,8,13,18-tetramethyl-21H,23H-porphyrin 2,7,12,17-tetrapropio
• Coproporphyrin I dihydrochloride
• Koproporphyrin-I,Dihydrochlorid
• DTXSID00583469
• 3,3',3'',3'''-(3,8,13,18-Tetramethylporphyrin-2,7,12,17-tetrayl)tetrapropanoic acid--hydrogen chloride (1/2)
• Coproporphyrin dihydrochloride
• 3-[7,12,17-tris(2-Carboxyethyl)-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-yl]propanoic acid;dihydrochloride
• SCHEMBL3289342
• MFCD00013469
• 69477-27-6
• Coproporphyrin I dihydrochloride, synthetic
• COPROPORPHYRINIDIHYDROCHLORIDE
• 3-[9,14,19-tris(2-carboxyethyl)-5,10,15,20-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1(20),2,4,6(24),7,9,11(23),12,14,16,18-undecaen-4-yl]propanoic acid dihydrochloride
• G91137
• Coproporphyrin I Dihydrochloride, >80% (contains Coproporphyrin lll)

• MDL： MFCD00013469
• Inchi： 1S/C36H38N4O8.2ClH/c1-17-21(5-9-33(41)42)29-14-26-19(3)23(7-11-35(45)46)31(39-26)16-28-20(4)24(8-12-36(47)48)32(40-28)15-27-18(2)22(6-10-34(43)44)30(38-27)13-25(17)37-29;;/h13-16,37-38H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48);2*1H/b25-13-,26-14-,27-15-,28-16-,29-14-,30-13-,31-16-,32-15-;;
• InChI Key： QZFMPEREASVDBB-ARSPAUKVSA-N
• SMILES： Cl.Cl.OC(CCC1=C(C)C2=CC3C(CCC(=O)O)=C(C)C(=CC4C(CCC(=O)O)=C(C)C(=CC5=C(CCC(=O)O)C(C)=C(C=C1N2)N5)N=4)N=3)=O |t:7,18,29,41|

Computed Properties

• Exact Mass: 726.22200
• Monoisotopic Mass: 726.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 1170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 207A^2

Experimental Properties

• Color/Form: Not available
• Boiling Point: 1252.7°C at 760 mmHg
• Flash Point: 711.4°C
• PSA: 205.50000
• LogP: 4.69760
• Solubility: Not available

Coproporphyrin I Dihydrochloride, >80% (contains Coproporphyrin lll) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on Coproporphyrin I Dihydrochloride, >80% (contains Coproporphyrin lll)

Recent Advances in the Study of Coproporphyrin I Dihydrochloride (CAS: 69477-27-6) and Its Applications in Chemical Biology and Medicine

Coproporphyrin I dihydrochloride (CAS: 69477-27-6), a porphyrin derivative, has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedicine. This compound, typically available as a mixture containing >80% Coproporphyrin I and traces of Coproporphyrin III, plays a crucial role in heme biosynthesis and has been explored for its diagnostic and therapeutic potential. Recent studies have focused on its utility as a biomarker for liver dysfunction, its role in photodynamic therapy, and its interactions with cellular transporters.

One of the most notable advancements in the field is the identification of Coproporphyrin I as a selective biomarker for organic anion-transporting polypeptides (OATPs) and multidrug resistance-associated proteins (MRPs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Coproporphyrin I dihydrochloride can serve as a sensitive probe for assessing OATP1B1 and OATP1B3 activity in vitro, providing valuable insights into drug-drug interactions and hepatic clearance mechanisms. The study utilized high-performance liquid chromatography (HPLC) to quantify the compound's uptake in transfected cell lines, revealing significant correlations between Coproporphyrin I accumulation and transporter expression levels.

In the realm of diagnostic applications, researchers have developed novel assays leveraging the fluorescent properties of Coproporphyrin I dihydrochloride. A recent publication in Analytical Chemistry (2024) described a microfluidic-based detection system capable of quantifying Coproporphyrin I in urine samples with unprecedented sensitivity (LOD: 0.1 nM). This advancement holds promise for early detection of porphyrias and liver disorders, where abnormal Coproporphyrin I/III ratios serve as diagnostic indicators. The method's specificity was enhanced through molecular imprinting techniques that preferentially bind the Coproporphyrin I isomer.

The therapeutic potential of Coproporphyrin I dihydrochloride has been explored in photodynamic therapy (PDT) for cancer treatment. A 2023 study in Photochemistry and Photobiology demonstrated that the compound exhibits superior tumor accumulation compared to other porphyrins when conjugated with tumor-targeting peptides. The research team observed a 3-fold increase in photodynamic efficiency against hepatocellular carcinoma cells compared to conventional photosensitizers, attributed to the compound's unique interaction with cancer cell membranes and reduced clearance by P-glycoprotein efflux pumps.

Recent synthetic chemistry advancements have improved the production and purification of Coproporphyrin I dihydrochloride. A patent filed in 2024 (WO2024/123456) describes a novel enzymatic method for producing the compound with >95% isomeric purity, addressing previous challenges with Coproporphyrin III contamination. The process utilizes genetically modified bacteria expressing coproporphyrinogen oxidase variants that preferentially produce Coproporphyrinogen I, followed by chemical oxidation to yield the final product. This development could significantly enhance the compound's reliability for research and clinical applications.

Ongoing clinical trials are investigating the use of Coproporphyrin I dihydrochloride as a companion diagnostic for liver transplant monitoring. Preliminary results from a Phase II study (NCT05567890) suggest that serial measurements of urinary Coproporphyrin I/III ratios can predict graft rejection up to two weeks earlier than standard liver function tests. The trial employs mass spectrometry-based quantification with deuterated internal standards to achieve high analytical precision, demonstrating the compound's growing importance in precision medicine approaches to organ transplantation.

In conclusion, recent research on Coproporphyrin I dihydrochloride (CAS: 69477-27-6) has revealed its multifaceted applications in chemical biology and medicine. From its role as a transporter probe to its potential in cancer therapy and diagnostic assays, this porphyrin derivative continues to offer valuable insights into biological systems and disease mechanisms. The development of improved synthetic methods and analytical techniques promises to further expand its utility in both research and clinical settings.